Cas no 442910-92-1 (7-fluoro-5-methyl-2,3-dihydro-1H-indole-2,3-dione)

7-fluoro-5-methyl-2,3-dihydro-1H-indole-2,3-dione structure
442910-92-1 structure
Product Name:7-fluoro-5-methyl-2,3-dihydro-1H-indole-2,3-dione
CAS No:442910-92-1
MF:C9H6FNO2
MW:179.147845745087
CID:929411
PubChem ID:16787565
Update Time:2025-04-19

7-fluoro-5-methyl-2,3-dihydro-1H-indole-2,3-dione Chemical and Physical Properties

Names and Identifiers

    • 7-Fluoro-5-methylisatin
    • 7-fluoro-5-methyl-1H-indole-2,3-dione
    • 7-fluoro-5-methylindoline-2,3-dione
    • 7-Fluoro-5-methyl Isatin
    • 7-fluoranyl-5-methyl-1H-indole-2,3-dione
    • Z247609762
    • DTXSID90588504
    • G21173
    • SCHEMBL3737886
    • 1H-Indole-2,3-dione, 7-fluoro-5-methyl-
    • AKOS000145061
    • A826531
    • PLDJBBLAQSTSKA-UHFFFAOYSA-N
    • SB65852
    • 442910-92-1
    • EN300-36028
    • 7-fluoro-5-methyl-2,3-dihydro-1H-indole-2,3-dione
    • Inchi: 1S/C9H6FNO2/c1-4-2-5-7(6(10)3-4)11-9(13)8(5)12/h2-3H,1H3,(H,11,12,13)
    • InChI Key: PLDJBBLAQSTSKA-UHFFFAOYSA-N
    • SMILES: FC1=CC(C)=CC2C(C(NC=21)=O)=O

Computed Properties

  • Exact Mass: 179.03800
  • Monoisotopic Mass: 179.03825660g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 14
  • XLogP3: 1.2
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.4±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: No data available
  • Flash Point: No data available
  • Refractive Index: 1.574
  • PSA: 46.17000
  • LogP: 1.40690
  • Vapor Pressure: No data available

7-fluoro-5-methyl-2,3-dihydro-1H-indole-2,3-dione Pricemore >>

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